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molecular formula C17H16N2O4 B8289510 6,7-Dimethoxy-2-(3-methoxyphenyl)quinazoline-4(3H)-one

6,7-Dimethoxy-2-(3-methoxyphenyl)quinazoline-4(3H)-one

Cat. No. B8289510
M. Wt: 312.32 g/mol
InChI Key: JEYBXGNYMWTZMF-UHFFFAOYSA-N
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Patent
US06479499B1

Procedure details

According to the preparation of 42, 11 (1.0 g, 5.1 mmol) and 3-methoxybenzaldehyde (34) (0.7 g, 5.1 mmol) were used to afford 53 (0.5 g, 30.8%) as pale yellow prism crystals.
Name
42
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
11
Quantity
1 g
Type
reactant
Reaction Step One
Name
3-methoxybenzaldehyde
Quantity
0.7 g
Type
reactant
Reaction Step One
Name
53
Yield
30.8%

Identifiers

REACTION_CXSMILES
COC1C=CC=CC=1C1NC(=O)C2C(=CC=CC=2)N=1.[NH2:20][C:21]1[CH:29]=[C:28]([O:30][CH3:31])[C:27]([O:32][CH3:33])=[CH:26][C:22]=1[C:23]([NH2:25])=[O:24].[CH3:34][O:35][C:36]1[CH:37]=[C:38]([CH:41]=[CH:42][CH:43]=1)[CH:39]=O>>[CH3:34][O:35][C:36]1[CH:37]=[C:38]([C:39]2[NH:25][C:23](=[O:24])[C:22]3[C:21](=[CH:29][C:28]([O:30][CH3:31])=[C:27]([O:32][CH3:33])[CH:26]=3)[N:20]=2)[CH:41]=[CH:42][CH:43]=1

Inputs

Step One
Name
42
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC1=C(C=CC=C1)C1=NC2=CC=CC=C2C(N1)=O
Name
11
Quantity
1 g
Type
reactant
Smiles
NC1=C(C(=O)N)C=C(C(=C1)OC)OC
Name
3-methoxybenzaldehyde
Quantity
0.7 g
Type
reactant
Smiles
COC=1C=C(C=O)C=CC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
53
Type
product
Smiles
COC=1C=C(C=CC1)C1=NC2=CC(=C(C=C2C(N1)=O)OC)OC
Measurements
Type Value Analysis
AMOUNT: MASS 0.5 g
YIELD: PERCENTYIELD 30.8%
YIELD: CALCULATEDPERCENTYIELD 31.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.